Cas no 1911626-20-4 (2-Bromo-2'-phenyl-9,9'-spirobi[fluorene])

• Product Name: 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene]
• CAS No: 1911626-20-4
• MF: C₃₁H₁₉Br
• MW: 471.386567354202
• CID: 4740550
• PubChem ID: 168267055
• Update Time: 2025-05-19

2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] Chemical and Physical Properties

Names and Identifiers

• DB-409228
• G63974
• SCHEMBL26155068
• 2-Bromo-2'-phenyl-9,9'-spirobi[9H-fluorene]
• 1911626-20-4
• 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene]

• Inchi： 1S/C31H19Br/c32-22-15-17-26-24-11-5-7-13-28(24)31(30(26)19-22)27-12-6-4-10-23(27)25-16-14-21(18-29(25)31)20-8-2-1-3-9-20/h1-19H
• InChI Key： ZQAGVQFOHYDZIS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC=CC=3C3(C2=C1)C1C=CC=CC=1C1=CC=C(C2C=CC=CC=2)C=C31

Computed Properties

• Exact Mass: 470.06701g/mol
• Monoisotopic Mass: 470.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene]

Introduction to 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] (CAS No. 1911626-20-4)

2-Bromo-2'-phenyl-9,9'-spirobi[fluorene], identified by its CAS number 1911626-20-4, is a sophisticated organic compound that has garnered significant attention in the field of materials science and optoelectronics due to its unique structural and electronic properties. This spirobi[fluorene] derivative features a brominated and phenyl-substituted core, which imparts distinct advantages in applications such as organic light-emitting diodes (OLEDs), photovoltaics, and molecular electronics.

The spirobi[fluorene] scaffold itself is renowned for its rigidity and thermal stability, making it an ideal candidate for constructing high-performance materials. The introduction of bromine at the 2-position and a phenyl group at the 2'-position further enhances its utility by providing sites for further functionalization and improving charge transport properties. This compound's ability to exhibit strong fluorescence and high quantum yields has positioned it as a promising candidate for bioimaging and optoelectronic devices.

In recent years, the research on spirobi[fluorene] derivatives has seen remarkable advancements, particularly in the development of novel organic semiconductors. Studies have demonstrated that the bromine substituent in 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] can facilitate polymerization reactions, leading to the formation of conjugated polymers with exceptional charge mobility. These polymers are being explored for use in flexible electronics, where their mechanical robustness and electronic performance are highly desirable.

One of the most intriguing aspects of this compound is its potential in the field of photovoltaics. Researchers have reported that 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] can be incorporated into bulk heterojunction solar cells to improve light absorption and charge separation. Its extended π-conjugation system allows it to efficiently harvest a broad spectrum of sunlight, while the spirocyclic structure minimizes energy loss through vibrational relaxation. These properties make it an attractive candidate for next-generation photovoltaic devices aiming at higher efficiency and lower production costs.

The compound's fluorescence properties have also been extensively studied in the context of bioimaging applications. The high quantum yield and tunable emission wavelength of 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] make it an excellent fluorescent probe for cellular imaging. Recent studies have shown that this molecule can be used to track biological processes in real-time, providing valuable insights into cellular dynamics and disease mechanisms. The bromine substituent also allows for further modifications, enabling the development of more sophisticated imaging agents with enhanced specificity and sensitivity.

From a synthetic chemistry perspective, 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] serves as a versatile building block for designing more complex molecules. The spirobi[fluorene] core provides a stable platform for introducing various functional groups, while the bromine atom offers a convenient handle for cross-coupling reactions such as Suzuki-Miyaura coupling. This reactivity has been exploited to create a wide array of derivatives with tailored properties for different applications.

The compound's thermal stability is another key feature that makes it suitable for high-performance applications. Unlike many organic semiconductors that degrade under heat or light, 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] maintains its integrity even under harsh conditions. This characteristic is particularly important for devices that are expected to operate in environments with elevated temperatures or prolonged exposure to UV light.

In conclusion, 2-Bromo-2'-phenyl-9,9'-spirobi[fluorene] (CAS No. 1911626-20-4) is a multifaceted compound with significant potential in multiple domains of science and technology. Its unique structural and electronic properties make it an invaluable material for organic electronics, photovoltaics, bioimaging, and synthetic chemistry. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly important role in shaping the future of advanced materials.